Cas no 1806450-83-8 (1-(4-Methyl-3-nitrophenyl)propan-2-one)

• Product Name: 1-(4-Methyl-3-nitrophenyl)propan-2-one
• CAS No: 1806450-83-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5848406
• PubChem ID: 124168283
• Update Time: 2025-10-21

1-(4-Methyl-3-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18354223
• EN300-1843359
• 1806450-83-8
• 1-(4-methyl-3-nitrophenyl)propan-2-one
• 1-(4-Methyl-3-nitrophenyl)propan-2-one

• Inchi： 1S/C10H11NO3/c1-7-3-4-9(5-8(2)12)6-10(7)11(13)14/h3-4,6H,5H2,1-2H3
• InChI Key： TZWOASOCNRXEHG-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(4-Methyl-3-nitrophenyl)propan-2-one

Compound CAS No 1806450-83-8: 1-(4-Methyl-3-nitrophenyl)propan-2-one

The compound with CAS No 1806450-83-8, commonly referred to as 1-(4-Methyl-3-nitrophenyl)propan-2-one, is a significant organic compound in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound belongs to the class of keto-enol tautomerism compounds, which are known for their ability to exist in two different forms, keto and enol, depending on the environmental conditions.

Recent studies have highlighted the importance of keto-enol tautomerism in various chemical reactions, particularly in the realm of catalytic processes. The presence of a nitro group in the aromatic ring of this compound adds complexity to its reactivity and stability, making it a subject of interest for researchers exploring aromatic substitution reactions. The methyl group attached to the aromatic ring further influences the electronic properties of the molecule, affecting its reactivity in various chemical transformations.

In terms of synthesis, several methods have been reported for the preparation of 1-(4-Methyl-3-nitrophenyl)propan-2-one. One common approach involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with an aromatic ring in the presence of a Lewis acid catalyst. This method has been optimized in recent studies to improve yield and selectivity, making it more efficient for large-scale production.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 75°C and a boiling point around 260°C under standard atmospheric pressure. These properties make it suitable for use in various industrial applications, including as an intermediate in pharmaceutical synthesis and as a component in agrochemical formulations.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with high precision. These models have provided insights into the distribution of electron density within the molecule, which is crucial for understanding its reactivity and stability under different conditions.

In terms of applications, 1-(4-Methyl-3-nitrophenyl)propan-2-one has found utility in the synthesis of biologically active compounds. Its role as an intermediate in drug discovery has been particularly significant, with recent studies demonstrating its potential in the development of anti-inflammatory and anti-cancer agents.

The environmental impact of this compound is another area that has received attention recently. Studies have shown that it undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, CAS No 1806450-83-8 represents a versatile compound with a wide range of applications across various industries. Its unique chemical properties and reactivity make it an essential component in modern organic chemistry research and development.